3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde
Overview
Description
3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde is a chemical compound with the CAS Number: 870841-69-3. It has a molecular weight of 190.18 .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H7FN2O/c11-9-5-8(6-14)1-2-10(9)13-4-3-12-7-13/h1-7H
. This code represents the molecular structure of the compound.
Scientific Research Applications
Synthesis Methods
A new synthesis method for 4-(imidazol-1-yl)benzaldehyde, a compound structurally similar to 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde, has been reported with an 85.5% yield. This method involves the reaction of sodium imidazolate with 4-fluorobenzaldehyde, utilizing an autoclave reactor and THF as solvent, under optimized conditions (Liu Bo, 2009).
Sensing Applications
This compound and its derivatives have been explored in the development of fluorescent probes for bioimaging and chemical sensing. For instance, a ratiometric fluorescent probe based on a structurally related compound exhibited a large emission shift for selective sensing of cysteine and homocysteine, enabling quantitative detection (Weiying Lin et al., 2008). Similarly, another study developed a novel ratiometric optical probe for hydrogen sulfite with a significant emission wavelength shift and low detection limit, demonstrating its high selectivity and application in cell imaging (Xiaohong Cheng et al., 2013).
Luminescence Sensing
Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks have shown selective sensitivity to benzaldehyde-based derivatives, highlighting their potential as fluorescence sensors. These frameworks exhibit characteristic emission bands of Eu(3+) or Tb(3+) ions, which could be selectively sensitive to compounds including this compound derivatives (B. Shi et al., 2015).
Antimicrobial and Antifungal Activities
Compounds synthesized from this compound have been evaluated for antimicrobial and antifungal activities. Novel series of 4-(4-(1H-imidazol-1-yl)phenyl)-6-arylpyrimidin-2-amines, prepared from 3-[4-(1H-imidazol-1-yl) phenyl]prop-2-en-1-ones, showed marked activities in phosphodiesterase inhibition and anti-bacterial and anti-fungal bioassays (Mujahid Hussain Bukhari et al., 2013). Another study synthesized new 3-[4-(1H-imidazol-1-yl) phenyl]prop-2-en-1-ones, showing significant anti-leishmanial, anti-oxidant, and anti-fungal activities (Tanvir Hussain et al., 2009).
Corrosion Inhibition
Imidazole-based molecules, including 4-(1H-imidazol-1-yl)benzaldehyde, have been applied as corrosion inhibitors for carbon steel in acidic medium. The study indicates that molecule polarity significantly influences the corrosion inhibition efficiency, with these molecules showing a promising potential for industrial applications (S. Costa et al., 2021).
Safety and Hazards
The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
3-fluoro-4-imidazol-1-ylbenzaldehyde | |
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InChI |
InChI=1S/C10H7FN2O/c11-9-5-8(6-14)1-2-10(9)13-4-3-12-7-13/h1-7H | |
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InChI Key |
WRWZTKFRWOEVPV-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=C(C=C1C=O)F)N2C=CN=C2 | |
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Molecular Formula |
C10H7FN2O | |
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Molecular Weight |
190.17 g/mol | |
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Synthesis routes and methods
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